Cas no 2098046-77-4 (2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide)

• Product Name: 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide
• CAS No: 2098046-77-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5727770
• PubChem ID: 121214432
• Update Time: 2025-10-30

2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• starbld0036510
• 2098046-77-4
• 2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide
• AKOS026724961
• F2198-6515
• 2-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole-3-carboximidamide
• Pyrano[4,3-c]pyrazole-3-carboximidamide, 2-ethyl-2,4,6,7-tetrahydro-
• 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

• Inchi： 1S/C9H14N4O/c1-2-13-8(9(10)11)6-5-14-4-3-7(6)12-13/h2-5H2,1H3,(H3,10,11)
• InChI Key： IJEXCSXOHCLGOE-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=C(C(=N)N)N(CC)N=2

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 391.7±52.0 °C(Predicted)
• pka: 10.78±0.20(Predicted)

Additional information on 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

Recent Advances in the Study of 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS: 2098046-77-4)

The compound 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS: 2098046-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrano-pyrazole scaffold, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have highlighted the role of 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide as a promising scaffold for the design of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's ability to interact with specific kinase domains has been demonstrated through in vitro and in silico studies, suggesting its potential as a lead compound for further optimization. Structural-activity relationship (SAR) analyses have identified key modifications that enhance its binding affinity and selectivity, paving the way for the development of next-generation therapeutics.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. Preliminary studies indicate that 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that its antimicrobial effects may be mediated through the disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. These findings underscore the compound's versatility and its potential applicability in addressing the growing challenge of antibiotic resistance.

The synthetic routes for 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide have also been a focus of recent investigations. Advances in green chemistry and catalytic methods have enabled more efficient and scalable synthesis of this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. Notably, recent publications have reported the use of microwave-assisted synthesis and flow chemistry techniques, which significantly improve yield and purity while reducing reaction times. These methodological innovations are expected to facilitate the large-scale production of the compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in the translation of 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, highlighting areas for improvement. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS: 2098046-77-4) represents a promising candidate for multiple therapeutic applications, with recent research shedding light on its kinase inhibitory and antimicrobial properties. Continued exploration of its pharmacological potential, coupled with advancements in synthetic methodologies, holds great promise for the future of drug discovery. This research brief serves as a valuable resource for professionals in the chemical biology and medicinal chemistry fields, offering a snapshot of the latest developments and future directions for this intriguing compound.